Cas no 55808-26-9 ((5-methyl-1,2-oxazol-3-yl)urea)

• Product Name: (5-methyl-1,2-oxazol-3-yl)urea
• CAS No: 55808-26-9
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD09731209
• CID: 350778
• PubChem ID: 16784469
• Update Time: 2025-05-20

(5-methyl-1,2-oxazol-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• Urea, (5-methyl-3-isoxazolyl)-
• (5-methyl-1,2-oxazol-3-yl)urea
• SCHEMBL172042
• 1-(5-Methylisoxazol-3-yl)urea
• N-(5-methylisoxazol-3-yl)urea
• CCG-339579
• EN300-28955
• Z166687128
• DTXSID90588448
• N-(5-Methyl-1,2-oxazol-3-yl)urea
• CS-0293102
• AKOS000139995
• 55808-26-9

• MDL： MFCD09731209
• Inchi： 1S/C5H7N3O2/c1-3-2-4(8-10-3)7-5(6)9/h2H,1H3,(H3,6,7,8,9)
• InChI Key： FEYONUMNFRWCGO-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=N1)NC(N)=O

Computed Properties

• Exact Mass: 141.05391
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.15

Additional information on (5-methyl-1,2-oxazol-3-yl)urea

Comprehensive Guide to (5-methyl-1,2-oxazol-3-yl)urea (CAS No. 55808-26-9): Properties, Applications, and Market Insights

(5-methyl-1,2-oxazol-3-yl)urea (CAS No. 55808-26-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic urea derivative, featuring a 5-methyl-1,2-oxazole core, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "(5-methyl-1,2-oxazol-3-yl)urea synthesis", "CAS 55808-26-9 applications", and "oxazole urea derivatives" to explore its potential.

The molecular structure of (5-methyl-1,2-oxazol-3-yl)urea combines the reactivity of a urea moiety with the stability of an oxazole ring, creating a versatile building block for drug discovery. Recent studies highlight its role as a key intermediate in developing small molecule therapeutics, particularly in areas like kinase inhibition and antimicrobial agents. The growing interest in heterocyclic compounds in medicinal chemistry has increased demand for this compound, with many scientists investigating its structure-activity relationships.

In pharmaceutical applications, (5-methyl-1,2-oxazol-3-yl)urea serves as a crucial scaffold for designing novel bioactive molecules. Its hydrogen bonding capacity and molecular recognition properties make it particularly valuable for targeting protein-protein interactions, a hot topic in current drug development. The compound's oxazole ring contributes to metabolic stability, addressing one of the major challenges in modern pharmacology - improving drug half-life.

The agrochemical industry has also shown interest in CAS 55808-26-9 derivatives for developing new crop protection agents. With increasing global focus on sustainable agriculture and reduced environmental impact pesticides, researchers are exploring oxazole-containing compounds as potential alternatives to traditional agrochemicals. This aligns with current trends in green chemistry and the search for biodegradable pest control solutions.

From a synthetic chemistry perspective, (5-methyl-1,2-oxazol-3-yl)urea offers interesting possibilities for molecular diversification. Chemists frequently modify the urea moiety or the oxazole ring to create libraries of compounds for high-throughput screening. The compound's relatively straightforward synthesis from commercially available starting materials makes it attractive for medicinal chemistry optimization programs.

Market analysis indicates growing demand for specialty heterocyclic compounds like 55808-26-9, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Suppliers and manufacturers are responding to queries about bulk availability of (5-methyl-1,2-oxazol-3-yl)urea and its custom synthesis options, reflecting its importance in the fine chemicals sector.

Quality control aspects of CAS 55808-26-9 are crucial for research applications. Analytical methods including HPLC purity testing, mass spectrometry characterization, and NMR verification are commonly discussed topics among purchasers. The compound typically appears as a white to off-white crystalline powder with defined melting point characteristics.

Recent patent literature reveals innovative applications of (5-methyl-1,2-oxazol-3-yl)urea derivatives in areas ranging from anti-inflammatory agents to material science applications. This broad utility spectrum contributes to its growing importance in interdisciplinary research. The compound's structure-property relationships continue to be an active area of investigation in academic and industrial laboratories worldwide.

Storage and handling recommendations for 55808-26-9 follow standard protocols for stable heterocyclic compounds. While not classified as hazardous under normal conditions, proper chemical storage practices in cool, dry environments are recommended to maintain product integrity over extended periods.

The future outlook for (5-methyl-1,2-oxazol-3-yl)urea appears promising, with potential expansions into new therapeutic areas and material applications. As research into privileged structures in drug discovery continues, this compound's unique combination of a urea pharmacophore and oxazole heterocycle positions it as a valuable tool for innovation across multiple scientific disciplines.